Cas no 1261971-14-5 (4-(3,5-Dimethylphenyl)-3-methylbenzoic acid)

4-(3,5-Dimethylphenyl)-3-methylbenzoic acid is a substituted benzoic acid derivative featuring a 3,5-dimethylphenyl group at the 4-position and a methyl group at the 3-position of the aromatic ring. This structural configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its well-defined aromatic substitution pattern enhances its utility in the development of fine chemicals, ligands, and biologically active compounds. The compound exhibits moderate solubility in common organic solvents, facilitating its use in coupling reactions and functional group transformations. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.

4-(3,5-Dimethylphenyl)-3-methylbenzoic acid structure

1261971-14-5 structure

Product Name:4-(3,5-Dimethylphenyl)-3-methylbenzoic acid

CAS No:1261971-14-5

MF:C₁₆H₁₆O₂

MW:240.297044754028

MDL:MFCD18319361

CID:1037873

Update Time:2025-10-23

4-(3,5-Dimethylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2,3',5'-Trimethyl-[1,1'-biphenyl]-4-carboxylic acid
- 4-(3,5-dimethylphenyl)-3-methylbenzoic acid
- 4-(3,5-Dimethylphenyl)-3-methylbenzoic acid
- MDL： MFCD18319361
- Inchi： 1S/C16H16O2/c1-10-6-11(2)8-14(7-10)15-5-4-13(16(17)18)9-12(15)3/h4-9H,1-3H3,(H,17,18)
- InChI Key： VVOZWOSSANZQEE-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=C(C)C=1)C1C=C(C)C=C(C)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2

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abcr	AB326378-1 g	4-(3,5-Dimethylphenyl)-3-methylbenzoic acid; 98%	1261971-14-5		1g	€246.00	2023-04-26
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abcr	AB326378-1g	4-(3,5-Dimethylphenyl)-3-methylbenzoic acid, 98%; .	1261971-14-5	98%	1g	€246.00	2024-06-08
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